Cas no 952867-77-5 (2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole)

• Product Name: 2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole
• CAS No: 952867-77-5
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 6130064
• PubChem ID: 16857535
• Update Time: 2025-06-15

2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole
• [4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• AKOS008471611
• SR-01000913044-1
• F2476-0177
• 2-[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,3-benzothiazole
• 952867-77-5
• (4-(benzo[d]thiazol-2-yl)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone
• SR-01000913044

• Inchi： 1S/C17H17N3O2S/c1-11-10-14(19-22-11)17(21)20-8-6-12(7-9-20)16-18-13-4-2-3-5-15(13)23-16/h2-5,10,12H,6-9H2,1H3
• InChI Key： IBOBLOAGBGAUBT-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NC3=CC=CC=C3S2)CC1)(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole

Introduction to 2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole (CAS No. 952867-77-5) and Its Emerging Applications in Chemical Biology

2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole, identified by the CAS number 952867-77-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a valuable scaffold for drug discovery and medicinal chemistry research. The presence of both the piperidine and benzothiazole moieties in its structure contributes to its versatility, enabling interactions with multiple biological targets.

The 5-methyl-1,2-oxazole moiety serves as a key pharmacological element, often found in bioactive molecules that modulate enzyme activity and receptor binding. This moiety has been extensively studied for its role in enhancing binding affinity and selectivity, which are critical parameters in the development of novel therapeutic agents. The incorporation of this group into the piperidinyl backbone further expands the compound's potential utility in addressing complex diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in various pathological processes. The structural framework of 2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole makes it an attractive candidate for designing PPI modulators. Specifically, the benzothiazole ring is known to interact with hydrophobic pockets of protein targets, while the piperidine moiety can engage in hydrogen bonding interactions. Such features are essential for achieving high specificity and efficacy in drug design.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies have demonstrated that benzothiazole derivatives exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cancer cell survival and metastasis. The 5-methyl-1,2-oxazole unit further enhances these properties by modulating enzyme activity associated with tumor growth. Preclinical investigations have shown that analogs of this compound can selectively inhibit kinases and other enzymes overexpressed in cancer cells, offering a promising strategy for developing targeted therapies.

The development of novel chemotherapeutic agents often relies on understanding the molecular mechanisms underlying disease progression. The structural features of 2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl-1,3-benzothiazole make it an excellent candidate for studying such mechanisms. For instance, its ability to interact with both protein and nucleic acid targets suggests potential applications in epigenetic drug discovery. Epigenetic modifiers are increasingly recognized as key players in regulating gene expression patterns associated with various diseases, including cancer and neurodegenerative disorders.

Another area where this compound shows promise is in the treatment of neurological disorders. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier (BBB), making them suitable candidates for central nervous system (CNS) drug development. The benzothiazole moiety further enhances BBB penetration by optimizing lipophilicity and metabolic stability. Recent research has highlighted the potential of this class of compounds in modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yll)-1,3-benzothiazole involves multi-step organic transformations that showcase the ingenuity of synthetic organic chemistry. Key steps include cyclization reactions to form the oxazole ring and subsequent functionalization to introduce the piperidine and benzothiazole moieties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels essential for pharmaceutical applications.

In conclusion, 2 - 1 - ( 5 - methyl - 1 , 2 - oxazole - 3 - carbonyl ) piperidin - 4 - yl - 1 , 3 - benzothiazole (CAS No. 952867 - 77 - 5) represents a structurally intriguing molecule with significant potential in medicinal chemistry and drug discovery. Its unique combination of pharmacophoric elements positions it as a versatile scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and neurological disorders. As research continues to uncover new biological functions associated with this compound, its importance is likely to grow further, driving innovation across multiple disciplines within chemical biology.